Cas no 1341037-07-7 (tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate)

• Product Name: tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate
• CAS No: 1341037-07-7
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• MDL: MFCD21362264
• CID: 4585544
• PubChem ID: 71305674
• Update Time: 2025-06-14

tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-2,7,11-Triaza-Dispiro[3.0.4.3]Dodecane-2-Carboxylic Acid Tert-Butyl Ester
• 6-Oxo-2,7,11-Triaza-Dispiro[3.0.4.3]Dodecane-2-Carboxylic Acid Tert-Butyl Ester(WX105967)
• tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4^{5}.3^{4}]dodecane-2-carboxylate
• tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate
• W14226
• 1341037-07-7
• 6-Oxo-2,7,11-triaza-dispiro[3.0.4.3]dodecane-2-carboxylic acid t-butyl ester
• AS-73664
• 6-Oxo-2,7,11-triaza-dispiro[3.0.4.3]dodecane-2-carboxylicacidtert-butylester
• Tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4(5).3(4)]Dodecane-2-carboxylate
• MFCD21362264
• tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.45.34]dodecane-2-carboxylate
• AKOS027429132
• 2-Boc-6-oxo-2,7,11-triazadispiro[3.0.4^{5}.3^{4}]dodecane
• CS-0444862
• SB51939

• MDL： MFCD21362264
• Inchi： 1S/C14H23N3O3/c1-12(2,3)20-11(19)17-8-13(9-17)6-15-7-14(13)4-5-16-10(14)18/h15H,4-9H2,1-3H3,(H,16,18)
• InChI Key： AFQIDAOFNGIGMX-UHFFFAOYSA-N
• SMILES： C1C2(CNCC32CCNC3=O)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate

Research Brief on tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate (CAS: 1341037-07-7)

The compound tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate (CAS: 1341037-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological potential. The spirocyclic scaffold of tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate offers a rigid three-dimensional structure that can enhance binding affinity and selectivity toward biological targets. This has led to its exploration in the development of inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small molecules, but the unique geometry of spirocyclic compounds like tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate provides a promising avenue for disrupting these interactions. Recent publications have demonstrated its utility in the design of PPI inhibitors with improved pharmacokinetic properties.

In addition to its role in drug discovery, the compound has also been investigated for its potential in chemical biology tools. For instance, researchers have utilized tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate as a building block for the development of fluorescent probes and affinity tags. These tools are invaluable for studying biological processes and identifying new drug targets. The compound's versatility in these applications underscores its importance in both basic and applied research.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate. Recent studies have focused on improving synthetic routes to enhance yield and purity, as well as on elucidating the compound's metabolic stability and toxicity profiles. These efforts are critical for advancing the compound from the bench to preclinical studies.

In conclusion, tert-butyl 6-oxo-2,7,11-triazadispiro[3.0.4?.3?]dodecane-2-carboxylate (CAS: 1341037-07-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for drug discovery and chemical biology. Future research should focus on addressing the remaining challenges in synthesis and optimization, as well as on exploring its potential in new therapeutic areas.